Cas no 6025-69-0 (4-Chloropyrrolo[1,2-a]quinoxaline)

4-Chloropyrrolo[1,2-a]quinoxaline is a heterocyclic compound featuring a fused pyrrole-quinoxaline core with a chlorine substituent at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. Its reactivity allows for further functionalization, enabling the synthesis of diverse derivatives for pharmaceutical applications, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's stability and well-defined synthetic route ensure consistent quality for research and industrial use. Its versatility in cross-coupling reactions and nucleophilic substitutions underscores its utility as a building block for complex molecular architectures.
4-Chloropyrrolo[1,2-a]quinoxaline structure
6025-69-0 structure
Product Name:4-Chloropyrrolo[1,2-a]quinoxaline
CAS No:6025-69-0
MF:C11H7ClN2
MW:202.639681100845
MDL:MFCD01443631
CID:1094168
PubChem ID:5183590
Update Time:2025-05-21

4-Chloropyrrolo[1,2-a]quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloropyrrolo[1,2-a]quinoxaline
    • 2N-004
    • 6025-69-0
    • Z1269243176
    • MFCD01443631
    • A917951
    • EN300-252887
    • InChI=1/C11H7ClN2/c12-11-10-6-3-7-14(10)9-5-2-1-4-8(9)13-11/h1-7
    • DTXSID101300957
    • AKOS001855142
    • CS-0171456
    • SCHEMBL8569855
    • MDL: MFCD01443631
    • Inchi: 1S/C11H7ClN2/c12-11-10-6-3-7-14(10)9-5-2-1-4-8(9)13-11/h1-7H
    • InChI Key: JCMYTAKENOIBNF-UHFFFAOYSA-N
    • SMILES: ClC1C2=CC=CN2C2C=CC=CC=2N=1

Computed Properties

  • Exact Mass: 202.0297759g/mol
  • Monoisotopic Mass: 202.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • Color/Form: Solid

4-Chloropyrrolo[1,2-a]quinoxaline Security Information

4-Chloropyrrolo[1,2-a]quinoxaline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
57450-0.25/G
4-CHLOROPYRROLO[1,2-A]QUINOXALINE
6025-69-0 97%
0.25g
$387 2023-09-16
AstaTech
57450-1/G
4-CHLOROPYRROLO[1,2-A]QUINOXALINE
6025-69-0 97%
1g
$968 2023-09-16
TRC
B406330-10mg
4-chloropyrrolo[1,2-a]quinoxaline
6025-69-0
10mg
$ 70.00 2022-06-07
TRC
B406330-50mg
4-chloropyrrolo[1,2-a]quinoxaline
6025-69-0
50mg
$ 230.00 2022-06-07
TRC
B406330-100mg
4-chloropyrrolo[1,2-a]quinoxaline
6025-69-0
100mg
$ 340.00 2022-06-07
Fluorochem
049296-250mg
4-Chloropyrrolo[1,2-a]quinoxaline
6025-69-0 95%
250mg
£436.00 2022-03-01
Fluorochem
049296-1g
4-Chloropyrrolo[1,2-a]quinoxaline
6025-69-0 95%
1g
£1089.00 2022-03-01
Chemenu
CM141761-250mg
4-chloropyrrolo[1,2-a]quinoxaline
6025-69-0 97%
250mg
$467 2022-12-27
Chemenu
CM141761-500mg
4-chloropyrrolo[1,2-a]quinoxaline
6025-69-0 97%
500mg
$623 2022-12-27
Chemenu
CM141761-1g
4-chloropyrrolo[1,2-a]quinoxaline
6025-69-0 97%
1g
$778 2022-12-27

Additional information on 4-Chloropyrrolo[1,2-a]quinoxaline

Professional Introduction to 4-Chloropyrrolo[1,2-a]quinoxaline (CAS No: 6025-69-0)

4-Chloropyrrolo[1,2-a]quinoxaline, with the chemical formula C12H6N4Cl, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrroloquinoxaline class, which is known for its diverse biological activities and potential therapeutic applications. The presence of a chlorine substituent at the 4-position enhances its reactivity and makes it a valuable scaffold for further chemical modifications.

The synthesis of 4-Chloropyrrolo[1,2-a]quinoxaline typically involves multi-step organic reactions, often starting from readily available precursors such as pyrrole and quinoxaline derivatives. The introduction of the chlorine atom can be achieved through various chlorination methods, including electrophilic aromatic substitution or direct chlorination of the pyrroloquinoxaline core. These synthetic pathways have been optimized to ensure high yield and purity, making the compound accessible for further research and development.

In recent years, 4-Chloropyrrolo[1,2-a]quinoxaline has been extensively studied for its pharmacological properties. Research has demonstrated its potential as an inhibitor of various enzymes and receptors involved in critical biological pathways. One of the most notable areas of investigation has been its role in anti-inflammatory and anticancer therapies. Studies have shown that this compound can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation.

4-Chloropyrrolo[1,2-a]quinoxaline has shown promise in inhibiting kinases that are overexpressed in certain types of cancer. By targeting these kinases, the compound can disrupt signaling pathways that promote tumor growth and proliferation. Preclinical studies have indicated that it may be particularly effective against solid tumors, including those derived from breast, lung, and colon cancer cell lines. These findings have prompted further investigation into its mechanisms of action and potential clinical applications. 4-Chloropyrrolo[1,2-a]quinoxaline allows for the development of derivatives with enhanced pharmacological properties. Researchers have explored modifications at various positions on the molecule to improve solubility, bioavailability, and target specificity. For instance, introducing amine or carboxyl groups can enhance binding affinity to certain proteins while minimizing off-target effects. Such structural optimizations are crucial for translating preclinical findings into effective therapeutic agents. 4-Chloropyrrolo[1,2-a]quinoxaline has been investigated for its potential in treating neurological disorders. Emerging evidence suggests that it may interact with neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. By modulating the activity of key neurotransmitters like dopamine and acetylcholine, this compound could offer a new avenue for therapeutic intervention. Ongoing research aims to elucidate its detailed pharmacological profile and explore novel treatment strategies. 4-Chloropyrrolo[1,2-a]quinoxaline-based drugs also benefits from advancements in computational chemistry and drug design technologies. Molecular modeling techniques have been employed to predict how different derivatives might interact with biological targets at the atomic level. This approach has helped identify promising candidates for further experimental validation and optimization. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce the time required to bring new treatments to market. 4-Chloropyrrolo[1,2-a]quinoxaline. These metal-organic frameworks (MOFs) have shown unique properties that could be exploited in drug delivery systems or as catalysts for biochemical reactions. For example, platinum complexes derived from this compound have demonstrated enhanced stability and improved bioavailability compared to traditional platinum-based anticancer agents. Such innovations highlight the versatility of 4-Chloropyrrolo[1,2-a]quinoxaline as a building block for advanced pharmaceutical formulations. 4-Chloropyrrolo[1,2-a]quinoxaline underscores its significance as a pharmacophore in medicinal chemistry. Its unique structural features combined with its diverse biological activities make it a valuable scaffold for developing new drugs targeting various diseases. As more studies reveal its potential benefits and mechanisms of action, this compound is poised to play a crucial role in future therapeutic interventions.
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.